Cas no 885531-04-4 (4-chloro-6-(chloromethyl)-2H-1,3-benzodioxole)

4-chloro-6-(chloromethyl)-2H-1,3-benzodioxole structure
885531-04-4 structure
Product Name:4-chloro-6-(chloromethyl)-2H-1,3-benzodioxole
CAS No:885531-04-4
MF:C8H6Cl2O2
MW:205.03804063797
MDL:MFCD08444213
CID:2143846
PubChem ID:16227093
Update Time:2025-04-21

4-chloro-6-(chloromethyl)-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-6-(chloromethyl)benzo[d][1,3]dioxole
    • 4-chloro-6-(chloromethyl)-1,3-benzodioxole
    • 869-829-0
    • C80226
    • 885531-04-4
    • EN300-24034
    • AKOS001210829
    • MFCD08444213
    • 4-Chloro-6-chloromethyl-benzo[1,3]dioxole
    • HIBLZHMSBAYVEO-UHFFFAOYSA-N
    • DB-305772
    • F8881-3726
    • C93176
    • SCHEMBL1464593
    • 4-chloro-6-(chloromethyl)-1,3-dioxaindane
    • 4-chloro-6-(chloromethyl)-2H-1,3-benzodioxole
    • MDL: MFCD08444213
    • Inchi: 1S/C8H6Cl2O2/c9-3-5-1-6(10)8-7(2-5)11-4-12-8/h1-2H,3-4H2
    • InChI Key: HIBLZHMSBAYVEO-UHFFFAOYSA-N
    • SMILES: ClC1=CC(CCl)=CC2=C1OCO2

Computed Properties

  • Exact Mass: 203.9744848g/mol
  • Monoisotopic Mass: 203.9744848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 18.5Ų

4-chloro-6-(chloromethyl)-2H-1,3-benzodioxole Pricemore >>

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